Cas no 1804039-97-1 (1-(4-Amino-2-bromophenyl)-2-bromopropan-1-one)

• Product Name: 1-(4-Amino-2-bromophenyl)-2-bromopropan-1-one
• CAS No: 1804039-97-1
• MF: C₉H₉Br₂NO
• MW: 306.981860876083
• CID: 4978298
• Update Time: 2025-06-09

1-(4-Amino-2-bromophenyl)-2-bromopropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-2-bromophenyl)-2-bromopropan-1-one

• Inchi： 1S/C9H9Br2NO/c1-5(10)9(13)7-3-2-6(12)4-8(7)11/h2-5H,12H2,1H3
• InChI Key： RJAUSJPDRQWYER-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1Br)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1

Additional information on 1-(4-Amino-2-bromophenyl)-2-bromopropan-1-one

Professional Introduction to Compound with CAS No. 1804039-97-1 and Product Name: 1-(4-Amino-2-bromophenyl)-2-bromopropan-1-one

The compound with the CAS number 1804039-97-1 and the product name 1-(4-Amino-2-bromophenyl)-2-bromopropan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both amino and bromine substituents in its molecular framework suggests a versatile reactivity that makes it a valuable intermediate in synthetic chemistry.

Structurally, 1-(4-Amino-2-bromophenyl)-2-bromopropan-1-one consists of a phenyl ring substituted with an amino group at the para position and two bromine atoms at the ortho positions, coupled with a brominated propanone moiety. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The dual bromination enhances its reactivity, making it a suitable candidate for further functionalization in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing amino and bromine substituents. These groups are frequently found in biologically active molecules and have been shown to play critical roles in modulating enzyme activity and receptor binding. The compound 1-(4-Amino-2-bromophenyl)-2-bromopropan-1-one is no exception, and its potential as a pharmacophore has been investigated in various contexts.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex pharmaceutical agents. The bromine atoms serve as excellent handles for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures. These types of structures are prevalent in many drugs on the market today, including those used to treat cancer, infectious diseases, and neurological disorders. The amino group also provides opportunities for further derivatization through amide or urea bond formation, expanding the scope of possible applications.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. Halogens, particularly bromine, can significantly influence the pharmacokinetic properties of a drug by affecting its solubility, metabolic stability, and binding affinity. The compound 1-(4-Amino-2-bromophenyl)-2-bromopropan-1-one exemplifies this trend, as its halogenated core is likely to exhibit favorable properties that make it an attractive scaffold for drug design.

The potential applications of this compound extend beyond simple intermediates. Researchers have begun exploring its use as a precursor for more sophisticated molecules with targeted biological activities. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes implicated in inflammatory pathways. By leveraging the reactivity of its functional groups, chemists can fine-tune the properties of these derivatives to achieve desired therapeutic effects.

Another area where this compound has shown promise is in the development of imaging agents. The bromine atoms can be utilized to label the molecule for use in nuclear medicine or other diagnostic techniques. This approach allows for non-invasive visualization of biological processes at the molecular level, which is invaluable for both research and clinical applications.

The synthesis of 1-(4-Amino-2-bromophenyl)-2-bromopropan-1-one itself presents an interesting challenge due to its structural complexity. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to construct complex molecules with high efficiency and selectivity. These methods not only streamline the synthesis but also allow for greater control over the stereochemistry of the product.

In conclusion, 1-(4-Amino-2-bromophenyl)-2-bromopropan-1-one (CAS No. 1804039-97-1) is a versatile and promising compound with significant implications for pharmaceutical research and development. Its unique structural features make it an ideal candidate for further exploration as a building block for more complex molecules. As our understanding of medicinal chemistry continues to evolve, compounds like this one will undoubtedly play a crucial role in discovering new treatments for various diseases.